Cas no 870777-16-5 ((3-Methylbut-2-en-2-yl)boronic acid)

(3-Methylbut-2-en-2-yl)boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in organic synthesis. Its reactive boronic acid group enables efficient coupling with aryl or vinyl halides, facilitating the construction of complex molecular frameworks. The compound's stability and compatibility with various reaction conditions make it a reliable reagent for pharmaceutical and materials science applications. Additionally, its alkenyl substituent offers opportunities for further functionalization, enhancing its utility in targeted synthesis. Proper handling under inert conditions is recommended to preserve reactivity. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules.

(3-Methylbut-2-en-2-yl)boronic acid structure

870777-16-5 structure

Product Name:(3-Methylbut-2-en-2-yl)boronic acid

CAS No:870777-16-5

MF:C₅H₁₁BO₂

MW:113.950641870499

MDL:MFCD06411311

CID:719169

PubChem ID:16217755

Update Time:2025-06-09

(3-Methylbut-2-en-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (3-Methylbut-2-en-2-yl)boronic acid
- 3-METHYL-2-BUTEN-2-YLBORONIC ACID
- 3-methylbut-2-en-2-ylboronic acid
- Boronic acid,B-(1,2-dimethyl-1-propen-1-yl)-
- 1,2-dimethyl-1-propenylboronic acid
- B-(1,2-Dimethyl-1-propen-1-yl)boronic acid (ACI)
- Boronic acid, (1,2-dimethyl-1-propenyl)- (9CI)
- AB25209
- 870777-16-5
- DTXSID40584536
- MFCD06411311
- 3-METHYL-2-BUTEN-2-YLBORONIC &
- (3-Methylbut-2-en-2-yl)boronicacid
- (1,2-dimethyl-1-propen-1-yl)boronic acid
- CS-0176846
- ONHWZTRGTFWBIX-UHFFFAOYSA-N
- EN300-1718123
- SCHEMBL1132930
- AKOS015841057
- MDL： MFCD06411311
- Inchi： 1S/C5H11BO2/c1-4(2)5(3)6(7)8/h7-8H,1-3H3
- InChI Key： ONHWZTRGTFWBIX-UHFFFAOYSA-N
- SMILES： OB(/C(/C)=C(\C)/C)O

Computed Properties

Exact Mass: 114.08500
Monoisotopic Mass: 114.0852098g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 0.939
Melting Point: 173-178 °C (lit.)
Boiling Point: 211.6°C at 760 mmHg
Flash Point: 81.8°C
Refractive Index: 1.432
PSA: 40.46000
LogP: 0.35470

(3-Methylbut-2-en-2-yl)boronic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：2-8°C

(3-Methylbut-2-en-2-yl)boronic acid Pricemore >>

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abcr	AB271518-250mg	3-Methyl-2-buten-2-ylboronic acid; .	870777-16-5		250mg	€129.80	2025-02-27
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